(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzenesulfonate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] benzenesulfonate
• InChI: InChI=1S/C20H13NO5S/c22-20-17-9-8-15(26-27(23,24)16-6-2-1-3-7-16)12-18(17)25-19(20)11-14-5-4-10-21-13-14/h1-13H/b19-11-
• InChI Key: HQTIBPLHNWHEGJ-ODLFYWEKSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CN=CC=C4)O3
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CN=CC=C4)/O3
• Molecular Formula: C20H13NO5S
• Molecular Weight: 379.4 g/mol

Description

(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzenesulfonate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. It is believed that this compound acts by binding to the active site of these enzymes and preventing their activity.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. In addition, this compound has also been shown to exhibit antioxidant properties, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzenesulfonate in lab experiments is its potential as a building block for the synthesis of novel organic materials. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for the research of (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzenesulfonate. One potential direction is the further exploration of its anti-inflammatory and anti-cancer properties. This compound may have potential as a therapeutic agent for the treatment of various inflammatory and cancer-related diseases. Another potential direction is the synthesis of novel organic materials using this compound as a building block. This may lead to the development of new materials with unique properties and applications.

Scientific Research Applications

(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzenesulfonate has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit significant anti-inflammatory and anti-cancer properties. In material science, it has been used as a building block for the synthesis of novel organic materials. In organic synthesis, it has been used as a key intermediate in the synthesis of various natural products.